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Compound of Interest

Compound Name: 3-(Cyclopentyloxy)-4-methylaniline
CAS No.: 1154943-24-4
Cat. No.: B1372693

Get Quote

Technical Whitepaper for R&D Applications

Executive Summary & Substance Identity

Critical Notice on CAS Registry: The CAS number provided (265673-98-3) does not
correspond to a publicly registered substance in major chemical inventories (ECHA, PubChem,
CAS Common Chemistry). This guide bases its safety profile on the chemical structure and
Structure-Activity Relationship (SAR) to the closely related analogue 3-(Cyclopentyloxy)-4-
methoxyaniline (the Rolipram intermediate, CAS 62688-37-5) and general substituted anilines.

Substance Identification:

Chemical Name: 3-(Cyclopentyloxy)-4-methylaniline

Synonyms: 3-Cyclopentyloxy-p-toluidine; 5-Amino-2-methylphenyl cyclopentyl ether

Molecular Formula: C12H17NO

Molecular Weight: ~191.27 g/mol
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 Structural Class: Lipophilic Aromatic Amine (Aniline derivative)

Core Hazard Profile: This compound is a substituted aniline. Like its analogues, it must be
treated as a potent methemoglobinemia inducer and a potential sensitizer. It possesses high
lipophilicity (due to the cyclopentyl and methyl groups), facilitating rapid dermal absorption.

Hazard Identification (GHS Classification)

Note: In the absence of experimental toxicological data, the following classifications are
predicted based on the toxicity profiles of structural analogues (e.g., p-Toluidine, 3-

alkoxyanilines).
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Hazard Statement

Hazard Class Category Signal Word
(H-Code)
H301/H302:
Acute Toxicity (Oral) 3or4 Toxic/Harmful if Danger
swallowed.
Acute Toxicity H311: Toxic in contact
3 ) ) Danger
(Dermal) with skin.[1][2][3]
Acute Toxicity H331: Toxic if inhaled.
) 3 Danger
(Inhalation) [1]
) o H315: Causes skin ]
Skin Irritation 2 L Warning
irritation.[1][3][4]
o H319: Causes serious ]
Eye Irritation 2A S Warning
eye irritation.[1][3][4]
o ) H317: May cause an )
Sensitization (Skin) 1 ) i ) Warning
allergic skin reaction.
H373: May cause
damage to organs
STOT - Repeated 2 (Blood/Spleen) Warning
through prolonged or
repeated exposure.
H400/H410: Very toxic
Aquatic Toxicity 1 to aquatic life with Warning

long-lasting effects.[2]

Physiological Mechanism of Toxicity: The primary risk is Methemoglobinemia. The aniline

moiety undergoes hepatic N-hydroxylation (via CYP450 enzymes). The resulting N-

hydroxylamine metabolite oxidizes ferrous hemoglobin (Fe2*) to ferric methemoglobin (Fe3*),

which cannot transport oxygen, leading to cyanosis and tissue hypoxia.

Metabolic & Toxicological Pathway (Graphviz Diagram)
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The following diagram illustrates the bioactivation pathway responsible for the compound's
primary toxicity.

Methemoglobinemia
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(Reactive Intermediate)

N-Hydroxylation

Detoxification

3-(Cyclopentyloxy)-4-methylaniline
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Hepatic
(CYP450 Enzymes)

Glucuronidation &
Renal Excretion

Click to download full resolution via product page

Caption: Predicted metabolic activation pathway leading to methemoglobinemia. The N-
hydroxylation step is critical for toxicity.

Risk Mitigation & Handling Protocols

Due to the predicted high dermal absorption, a "Zero-Contact" policy is mandatory.

A. Engineering Controls

e Primary Containment: All handling (weighing, dispensing, reaction setup) must occur inside a
certified chemical fume hood or a powder containment enclosure.

» Static Control: Use anti-static weighing boats and grounded equipment, as organic powders
can generate static charges leading to dispersion.

B. Personal Protective Equipment (PPE) Matrix
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Protection Zone Requirement

Rationale

N95/P100 (if outside hood) or

Respiratory
PAPR for spill cleanup.

Prevents inhalation of
dust/aerosols.[3][4]

Double Nitrile Gloves (min 0.11
Dermal (Hands) mm) or Silver Shield®

(Laminate).

Aniline derivatives permeate

standard latex rapidly.

Tyvek® Lab Coat or Chemical

Dermal (Bod
(Body) Apron + Sleeves.

Prevents contamination of

street clothes/skin.

Ocular Chemical Splash Goggles.[5]

Protects against

corrosivel/irritant dust entry.

C. Safe Handling Workflow (Graphviz Diagram)
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Start: Weighing/Dispensing

Don PPE:
Double Nitrile Gloves, Goggles,
Lab Coat

Transfer to Fume Hood
(Check Airflow > 100 fpm)

l

Weighing:
Use Anti-Static Boat
Clean Balance Immediately

'

Solubilization:
Dissolve in Solvent inside Hood
(Reduces Dust Hazard)

Waste Disposal:
Segregate as 'Toxic Organic'
Double Bag Contaminated Wipes

Decontamination:
Wipe surfaces with Methanol/Water
Wash Hands

Click to download full resolution via product page
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Caption: Standard Operating Procedure (SOP) for handling solid aniline intermediates to
minimize exposure risks.

Emergency Response Architecture
A. First Aid Measures

 Inhalation: Remove victim to fresh air immediately.[2][3] If breathing is labored, administer
oxygen. Do not use mouth-to-mouth resuscitation (risk of secondary contamination).

o Skin Contact:IMMEDIATE washing is critical.
o Drench with water for 15 minutes.
o Use soap (lipophilic removal).

o Discard contaminated leather goods (shoes/watch bands) as they cannot be
decontaminated.

o Eye Contact: Flush with water for 15 minutes, lifting eyelids. Consult an ophthalmologist.

« Ingestion: Rinse mouth. Do NOT induce vomiting. Transport to ER immediately.

B. Medical Note to Physician (Methemoglobinemia)

¢ Signs: Cyanosis (blue lips/nail beds), headache, dizziness, chocolate-brown blood.

o Antidote:Methylene Blue (1-2 mg/kg V) is the specific antidote if MetHb > 30% or patient is
symptomatic.

o Contraindication: Do not use Methylene Blue in G6PD-deficient patients.

C. Spill Cleanup

» Evacuate the immediate area.
o Don PPE: Full-face respirator (organic vapor/P100 cartridge), chemical resistant suit.

o Contain: Cover spill with wet absorbent (sand/vermiculite) to prevent dust generation.
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o Clean: Scoop into a sealed waste container. Wash area with soap and water; collect wash

water as hazardous waste.

Physicochemical Properties (Predicted)

Property Value (Estimated)

Significance

Solid (Crystalline) or Oil
Physical State (Cry ) Y

Depends on purity/polymorph;

Liquid assume solid for dust risk.
] ] Low melting point; may melt
Melting Point 40°C - 60°C ) ]
during handling.
- ) Low volatility, but aerosols are
Boiling Point > 250°C

toxic.

Low in Water; High in

Lipophilicity aids skin

Solubility )
DMSO/Methanol absorption.
] ] Weak base; forms salts with
pKa (Conjugate Acid) ~4.0-5.0 ]
strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety Assessment & Handling Guide: 3-
(Cyclopentyloxy)-4-methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1372693/docs#safety-assessment-handling-guide-3-
cyclopentyloxy-4-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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